Cas no 885278-93-3 (2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde)

2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde structure
885278-93-3 structure
Product Name:2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde
CAS No:885278-93-3
MF:C17H13NO2S
MW:295.355623006821
MDL:MFCD06738376
CID:711606
PubChem ID:53249850
Update Time:2024-12-09

2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxaldehyde,2-[4-(phenylmethoxy)phenyl]-
    • 2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde
    • 2-(4-BENZYLOXYPHENYL)THIAZOLE-4-CARBALDEHYDE,
    • 2-(4-phenylmethoxyphenyl)-1,3-thiazole-4-carbaldehyde
    • DB-077782
    • AKOS010225669
    • 2-(4-benzyloxyphenyl)thiazole-4-carbaldehyde
    • G84529
    • AB27028
    • 2-[4-(BENZYLOXY)PHENYL]-1,3-THIAZOLE-4-CARBALDEHYDE
    • 2-(4-(Benzyloxy)phenyl)thiazole-4-carbaldehyde
    • MFCD06738376
    • DTXSID80693090
    • 885278-93-3
    • MDL： MFCD06738376
    • Inchi： 1S/C17H13NO2S/c19-10-15-12-21-17(18-15)14-6-8-16(9-7-14)20-11-13-4-2-1-3-5-13/h1-10,12H,11H2
    • InChI Key： SUGYRLHBOMEIKR-UHFFFAOYSA-N
    • SMILES： S1C=C(C=O)N=C1C1=CC=C(OCC2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 295.06700
  • Monoisotopic Mass: 295.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.263±0.06 g/cm3(Predicted)
  • Boiling Point: 487.2±55.0 °C(Predicted)
  • PSA: 67.43000
  • LogP: 4.20160
  • pka: 0.49±0.10(Predicted)

2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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B280160-50mg
2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde
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B280160-100mg
2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde
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B280160-250mg
2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde
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abcr
AB312967-250 mg
2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde, 95%; .
 885278-93-3 95%
250mg
 €353.10 2023-04-26
abcr
AB312967-1 g
2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde, 95%; .
 885278-93-3 95%
1g
 €670.50 2023-04-26
Chemenu
CM132911-1g
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 885278-93-3 97%
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